8-Azabicyclo[3.2.1]octan-2-ol

• IUPAC Name: 8-azabicyclo[3.2.1]octan-2-ol
• InChI: InChI=1S/C7H13NO/c9-7-4-2-5-1-3-6(7)8-5/h5-9H,1-4H2
• InChI Key: AOYUQKRGAQMSJV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CCC1N2)O
• Molecular Formula: C7H13NO
• DSSTOX Substance ID: DTXSID001307417
• Molecular Weight: 127.18 g/mol
• CAS RN: 1408075-80-8

Description

The 8-Azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities. It can be used as modulators of 11β-hydroxysteroid dehydrogenase type 1.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of 8-Azabicyclo[3.2.1]octan-2-ol is available as a 2d Mol file or as a computed 3d SD file.

Chemical Reactions Analysis

The asymmetric cycloadditions afforded optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities (up to >99 : 1 dr, 99% ee). A switch of exo / endo -selectivity was observed depending on the diazo substrates.

Scientific Research Applications

Catalytic Applications in Alcohol Oxidation

8-Azabicyclo[3.2.1]octan-8-ol (ABOOL), a close homologue of 8-Azabicyclo[3.2.1]octan-2-ol, has been identified as a potential catalyst in the oxidation of secondary alcohols to ketones. This process utilizes molecular oxygen in ambient air and copper cocatalysts at room temperature, highlighting its efficiency and environmental friendliness. ABOOL can be synthesized from readily available materials, making it an accessible option for catalytic applications (Toda et al., 2023).

Role in Tropane Alkaloid Synthesis

The 8-azabicyclo[3.2.1]octane scaffold, central to the structure of 8-Azabicyclo[3.2.1]octan-2-ol, is crucial in the synthesis of tropane alkaloids, which exhibit diverse biological activities. Research has focused on the stereoselective construction of this scaffold, given its significance in producing biologically active compounds. The synthesis approaches often involve stereocontrolled formation from acyclic starting materials or desymmetrizationprocesses starting from achiral tropinone derivatives (Rodríguez et al., 2021).

Structural and Conformational Studies

Extensive structural and conformational studies have been conducted on derivatives of 8-Azabicyclo[3.2.1]octan-2-ol. For instance, a series of esters derived from this compound displayed a chair-envelope conformation, which is significant for understanding their chemical behavior and potential applications in pharmaceuticals and organic chemistry. The conformational stability and stereoelectronic effects of these compounds have been explored through various spectroscopic methods (Diez et al., 1991).

Application in Organic Synthesis

8-Azabicyclo[3.2.1]octan-2-ol and its derivatives are vital in the field of organic synthesis. They are used as building blocks due to their reactivity and structural uniqueness. This compound is at the core of numerous biologically active natural products, emphasizing its importance in synthesizing complex organic molecules (Flores & Díez, 2014).

Development of Proline Analogues

The compound has been used in the synthesis of new proline analogues with a bicyclic structure, which have potential applications in peptide synthesis and drug design. This highlights the versatility of 8-Azabicyclo[3.2.1]octan-2-ol in creating novel compounds with specific structural features (Casabona, Jiménez, & Cativiela, 2007).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.

Mechanism of Action

Target of Action

The primary target of 8-Azabicyclo[3.2.1]octan-2-ol is the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities .

Mode of Action

The compound interacts with its targets through the 8-azabicyclo[3.2.1]octane scaffold , which is the central core of the family of tropane alkaloids . The stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture .

Pharmacokinetics

The pharmacokinetics of 8-Azabicyclo[32The compound’s molecular weight is 1412108 , which may influence its Absorption, Distribution, Metabolism, and Excretion (ADME) properties and impact on bioavailability.

Result of Action

The result of the compound’s action is the generation of optically active 8-azabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities . This leads to a wide array of interesting biological activities .